(1R,3R,4S,6R)-2-(9H-Fluoren-9-ylmethoxycarbonyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid

• IUPAC Name: (1R,3R,4S,6R)-2-(9H-fluoren-9-ylmethoxycarbonyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• InChI: InChI=1S/C22H21NO5/c24-19-10-12-9-18(19)23(20(12)21(25)26)22(27)28-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-20,24H,9-11H2,(H,25,26)/t12-,18+,19+,20+/m0/s1
• InChI Key: HGBIJTHKSWFLPI-MTBPISGOSA-N
• Canonical SMILES: C1C2CC(C1N(C2C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)O
• Isomeric SMILES: C1[C@H]2C[C@H]([C@@H]1N([C@H]2C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)O
• Molecular Formula: C22H21NO5
• Molecular Weight: 379.4 g/mol

Description

(1R,3R,4S,6R)-2-(9H-Fluoren-9-ylmethoxycarbonyl)-6-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid is a useful research compound. Its molecular formula is C22H21NO5 and its molecular weight is 379.412. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Synthesis and Amino Acid Derivatives

Asymmetric synthesis is a critical area in organic chemistry, enabling the production of enantiomerically pure compounds, which are essential for the pharmaceutical industry. A related research focus involves the synthesis of bicyclic amino acid derivatives through Aza-Diels-Alder reactions, which shows the importance of such structural frameworks in creating novel amino acids (Waldmann & Braun, 1991). These methodologies are significant for developing compounds with potential therapeutic uses, highlighting the relevance of bicyclic structures similar to the compound .

Conformationally Restricted Amino Acid Analogues

The synthesis of conformationally restricted amino acid analogues represents another crucial research avenue. These compounds, including azabicyclo[3.1.1]heptane and azabicyclo[2.2.2]octane carboxylic acids, are synthesized through efficient synthetic schemes, demonstrating the utility of such bicyclic frameworks in mimicking standard amino acids with potential applications in medicinal chemistry (Radchenko et al., 2009). These analogues can serve as building blocks for developing drugs with enhanced specificity and reduced side effects.

Fluoren-9-ylmethoxycarbonyl (Fmoc) Protection

In peptide synthesis, the fluoren-9-ylmethoxycarbonyl (Fmoc) group is extensively used for the protection of amino groups, demonstrating the importance of fluorenyl-based protecting groups in synthetic organic chemistry. The Fmoc group allows for the selective deprotection of amino groups under mild base conditions, leaving other sensitive groups unaffected, which is crucial for the stepwise construction of peptides (Gioeli & Chattopadhyaya, 1982). This application underscores the value of fluorenyl derivatives in facilitating complex synthetic procedures.